Cas no 957261-69-7 (N-(3-aminophenyl)-1-ethyl-1H-pyrazole-5-carboxamide)

• Product Name: N-(3-aminophenyl)-1-ethyl-1H-pyrazole-5-carboxamide
• CAS No: 957261-69-7
• MF: C₁₂H₁₄N₄O
• MW: 230.265761852264
• MDL: MFCD05667125
• CID: 3058574
• PubChem ID: 6485364
• Update Time: 2025-04-21

N-(3-aminophenyl)-1-ethyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-2H-pyrazole-3-carboxylic acid (3-amino-phenyl)-amide
• N-(3-aminophenyl)-1-ethyl-1H-pyrazole-5-carboxamide
• DTXSID601226077
• 957261-69-7
• N~5~-(3-AMINOPHENYL)-1-ETHYL-1H-PYRAZOLE-5-CARBOXAMIDE
• 2-ethyl-2h-pyrazole-3-carboxylic acid(3-amino-phenyl)-amide
• AKOS000302112
• CS-0298255
• DB-188372
• STK312254
• N-(3-aminophenyl)-2-ethylpyrazole-3-carboxamide
• 2-ethyl-2 h-pyrazole-3-carboxylic acid (3-amino-phenyl)-amide
• EN300-231738

• MDL： MFCD05667125
• Inchi： 1S/C12H14N4O/c1-2-16-11(6-7-14-16)12(17)15-10-5-3-4-9(13)8-10/h3-8H,2,13H2,1H3,(H,15,17)
• InChI Key： DWUVPZSOVYADPQ-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=NN1CC)NC1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 230.11676108g/mol
• Monoisotopic Mass: 230.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.9Ų

N-(3-aminophenyl)-1-ethyl-1H-pyrazole-5-carboxamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides